Cas no 1568-83-8 (Benzene, 1,1'-(1-methylethylidene)bis[4-methoxy-)

• Product Name: Benzene, 1,1'-(1-methylethylidene)bis[4-methoxy-
• CAS No: 1568-83-8
• MF: C₁₇H₂₀O₂
• MW: 256.339505195618
• MDL: MFCD00984727
• CID: 226834
• PubChem ID: 617780
• Update Time: 2025-05-19

Benzene, 1,1'-(1-methylethylidene)bis[4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-4-[2-(4-methoxyphenyl)propan-2-yl]benzene
• BISPHENOL A DIMETHYL ETHER
• Dimethyl-Bisphenol A
• 2,2-Bis-(4-methoxy-phenyl)-propan
• 2,2-bis(4-methoxyphenyl)propane
• methoxybisphenol A
• 4,4'-(Propane-2,2-diyl)bis(methoxybenzene)
• Benzene, 1,1'-(1-methylethylidene)bis[4-methoxy-
• 4,4'-Isopropylidenedianisole
• OJYIBEYSBXIQOP-UHFFFAOYSA-N
• KUC105551N
• 2,2-Bis(4'-methoxyphenyl)propane
• INB0000099
• ZB009930
• ST45102358
• SCHEMBL83852
• BAA56883
• 1-Methoxy-4-[1-(4-methoxyphenyl)-1-methylethyl]benzene #
• BISPHENOLADIMETHYLETHER
• CS-0255179
• DMBPA
• KSC-7-226
• AKOS003262801
• HY-115746
• AS-67619
• 1,1'-Propane-2,2-diylbis(4-methoxybenzene)
• 1,1'-(1-methylethylidene)bis[4-methoxybenzene]
• J-009350
• FT-0742489
• MFCD00984727
• 1568-83-8
• DTXSID30347091
• HIF-1alpha inhibitor
• Dimethoxy bisphenol A
• DB-230034
• A11182

• MDL： MFCD00984727
• Inchi： 1S/C17H20O2/c1-17(2,13-5-9-15(18-3)10-6-13)14-7-11-16(19-4)12-8-14/h5-12H,1-4H3
• InChI Key： OJYIBEYSBXIQOP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 256.14600
• Monoisotopic Mass: 256.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 18.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White or off white crystalline powder
• Density: 1.0421 (rough estimate)
• Melting Point: 54-59 °C
• Boiling Point: 359.58°C (rough estimate)
• Refractive Index: 1.5000 (estimate)
• PSA: 18.46000
• LogP: 4.02970
• Solubility: Insoluble in water

Benzene, 1,1'-(1-methylethylidene)bis[4-methoxy- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39
• Hazardous Material Identification：
• Safety Term：S37/39-26
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Benzene, 1,1'-(1-methylethylidene)bis[4-methoxy-

Chemical Profile of Benzene, 1,1'-(1-methylethylidene)bis[4-methoxy- and CAS No. 1568-83-8

Benzene, 1,1'-(1-methylethylidene)bis[4-methoxy- is a complex organic compound characterized by its unique molecular structure, which includes a central benzene ring substituted with methoxy and isopropylidene groups. This compound, identified by the chemical abstracts service number CAS No. 1568-83-8, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug synthesis and as an intermediate in the production of various bioactive molecules.

The molecular structure of this compound consists of two benzene rings connected by an isopropylidene bridge, with methoxy groups attached to the para positions of each benzene ring. This arrangement imparts specific electronic and steric properties to the molecule, making it a versatile building block in organic synthesis. The presence of methoxy groups enhances the compound's solubility in polar solvents and influences its reactivity, making it particularly useful in the synthesis of more complex molecules.

CAS No. 1568-83-8 is not only a identifier but also a gateway to understanding the chemical behavior and potential applications of this compound. Researchers have been exploring its utility in the development of novel pharmaceuticals, where its structural features can be leveraged to design molecules with enhanced binding affinity and selectivity. The methoxy substituents, in particular, have been found to play a crucial role in modulating the pharmacokinetic properties of drug candidates.

In recent years, there has been growing interest in the use of Benzene, 1,1'-(1-methylethylidene)bis[4-methoxy- as a precursor in the synthesis of advanced materials. Its aromatic core and functionalized side chains make it an excellent candidate for developing polymers with tailored properties. These materials could find applications in electronics, coatings, and even biodegradable plastics, where precise control over molecular architecture is essential.

The compound's reactivity also makes it a valuable tool in catalytic processes. Studies have shown that derivatives of CAS No. 1568-83-8 can act as ligands in transition metal-catalyzed reactions, facilitating the formation of carbon-carbon bonds under mild conditions. This capability is particularly important in green chemistry initiatives, where minimizing energy consumption and waste generation are paramount.

From a synthetic chemistry perspective, Benzene, 1,1'-(1-methylethylidene)bis[4-methoxy- represents an interesting case study for understanding the influence of substituents on molecular reactivity. The methoxy groups provide electron-donating effects, which can activate certain reaction centers while deactivating others. This selective reactivity allows chemists to design multi-step synthetic routes that are both efficient and scalable.

Recent advancements in computational chemistry have enabled researchers to model the behavior of CAS No. 1568-83-8 with greater accuracy than ever before. These simulations help predict reaction outcomes and optimize synthetic conditions, reducing the need for trial-and-error experimentation. Such computational tools are particularly valuable when dealing with complex molecules like this one, where experimental validation can be time-consuming and resource-intensive.

The pharmaceutical industry has also been exploring new ways to utilize Benzene, 1,1'-(1-methylethylidene)bis[4-methoxy- in drug discovery programs. Its structural motif has been incorporated into various lead compounds that exhibit promising biological activity against a range of targets. By modifying specific functional groups within the molecule, researchers can fine-tune its pharmacological profile to meet therapeutic needs.

In conclusion, Benzene, 1,1'-(1-methylethylidene)bis[4-methoxy- (CAS No. 1568-83-8) is a multifaceted compound with significant potential across multiple domains of chemistry and materials science. Its unique structure and reactivity make it a valuable asset for researchers seeking to develop new drugs or advanced materials. As our understanding of its properties continues to grow, so too will its applications in science and industry.